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Abstract

This technical guide provides a comprehensive overview of the discovery, developmental
history, and core scientific principles of uniconazole, a potent triazole-based plant growth
regulator. Developed and introduced by Sumitomo Chemical, uniconazole has had a
significant impact on agricultural and horticultural practices worldwide. This document details its
synthesis, mechanism of action, and extensive experimental data, offering an in-depth resource
for professionals in the field.

Discovery and Developmental History

Uniconazole emerged from the extensive research and development efforts in triazole
chemistry by Sumitomo Chemical Co., Ltd. in Japan. While the precise individuals behind the
initial discovery are not extensively publicized, the company's broader research into
agrochemicals in the latter half of the 20th century laid the groundwork for this innovation.

1.1. Early Synthesis and Screening

The development of uniconazole is rooted in the exploration of triazole compounds for their
biological activity. An early Japanese patent filed in 1979 and published in 1981 by Sumitomo
Chemical describes triazole derivatives with plant growth regulating and herbicidal properties,
indicating the company's early interest in this class of compounds.[1] Subsequent research
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focused on optimizing the structure to enhance its plant growth regulatory effects while
minimizing phytotoxicity. This led to the synthesis of uniconazole, chemically identified as
(E)-1-(4-chlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-ol.

1.2. Commercial Introduction and Formulation

Sumitomo Chemical introduced uniconazole to the market in 1991.[2][3] It is commercialized
under various trade names, including Sumagic®, Concise®, and Sunny®.[4][5] Formulations
have been developed to suit various application methods, including foliar sprays, soil drenches,
and as a nano-preparation to enhance its efficacy.[4]

1.3. Developmental Timeline

o Late 1970s: Initial research into triazole compounds for plant growth regulation by Sumitomo
Chemical.

e 1981: Publication of a Japanese patent hinting at the development of related compounds.[1]

e 1980s: Synthesis and extensive screening of uniconazole, identifying its potent gibberellin
biosynthesis-inhibiting properties. A Chinese patent mentions that Uniconazole P was
developed by Sumitomo Chemical in the 1980s.[6]

e 1991: Commercial introduction of uniconazole.[2][3]

e Post-1991: Widespread adoption in agriculture and horticulture for various applications, from
managing the height of ornamental plants to improving crop yields.

Mechanism of Action: Inhibition of Gibberellin
Biosynthesis

Uniconazole's primary mode of action is the inhibition of gibberellin (GA) biosynthesis, a
critical pathway for plant growth and development.[5][7] Specifically, it targets and inhibits the
enzyme ent-kaurene oxidase, a cytochrome P450 monooxygenase.[8] This enzyme catalyzes
the three-step oxidation of ent-kaurene to ent-kaurenoic acid, an essential precursor in the GA
biosynthetic pathway.
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By blocking this crucial step, uniconazole effectively reduces the endogenous levels of active
gibberellins in plants. This leads to a range of physiological responses, most notably a
reduction in cell elongation, resulting in a more compact plant stature.

In addition to its primary effect on gibberellin synthesis, uniconazole has also been shown to
be a potent inhibitor of abscisic acid (ABA) catabolism.[9][10] It competitively inhibits ABA 8'-
hydroxylase, leading to increased endogenous ABA levels.[9][10] This dual effect on both
gibberellin and ABA pathways contributes to its overall impact on plant growth and stress
tolerance.

/I Invisible node for label positioning ent_Kaurene_Oxidase_label [label="Inhibits",
shape=plaintext, fontcolor="#EA4335"];

// Positioning the inhibition arrow and label {rank=same; ent_Kaurene; Inhibition;
ent_Kaurene_Oxidase_label} ent_Kaurene -> Inhibition [style=invis]; Inhibition ->
ent_Kaurene_Oxidase_label [style=invis];

/I Connect the invisible node to the target arrow edge [style=invis, arrowhead=none];
ent_Kaurene_Oxidase_label -> ent_Kaurene; } .dot Figure 1: Uniconazole inhibits the
gibberellin biosynthesis pathway by blocking the enzyme ent-kaurene oxidase.

Experimental Protocols

3.1. ent-Kaurene Oxidase Inhibition Assay

This protocol is adapted from studies on gibberellin biosynthesis in Arabidopsis.

Objective: To determine the inhibitory effect of uniconazole on ent-kaurene oxidase activity.
Materials:

e Microsomes isolated from plants or a heterologous expression system (e.g., insect cells)
expressing the ent-kaurene oxidase gene.

 [*H]ent-kaurene (substrate)

e NADPH
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Uniconazole solutions of varying concentrations
Scintillation vials and scintillation fluid
Thin-layer chromatography (TLC) plates and developing solvent

Buffer solution (e.g., 50 mM Tris-HCI, pH 7.5)

Procedure:

Enzyme Preparation: Isolate microsomes from the chosen source. The protein concentration
of the microsomal suspension should be determined.

Reaction Mixture: In a microcentrifuge tube, prepare the reaction mixture containing the
buffer solution, NADPH, and the microsomal preparation.

Inhibitor Addition: Add uniconazole solution to the reaction mixture at various final
concentrations. A control with no uniconazole should be included.

Substrate Addition: Initiate the reaction by adding [*H]ent-kaurene to the mixture.

Incubation: Incubate the reaction mixture at an optimal temperature (e.g., 30°C) for a specific
duration (e.g., 60 minutes).

Reaction Termination and Extraction: Stop the reaction by adding a solvent like ethyl acetate.
Vortex to extract the products.

Analysis:

o Separate the substrate and products using TLC.

o Scrape the bands corresponding to the product (ent-kaurenoic acid) into scintillation vials.
o Add scintillation fluid and quantify the radioactivity using a scintillation counter.

Data Analysis: Calculate the percentage of inhibition at each uniconazole concentration and
determine the ICso value.
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Quantitative Data on Efficacy

The application of uniconazole has been extensively studied across a wide range of plant
species. The following tables summarize some of the quantitative data on its effects on growth,

flowering, and yield.

Table 1: Effects of Uniconazole on Ornamental Bedding Plants
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. Application Concentration  Observed
Plant Species Reference
Method (ppm) Effect
) ) Adequate growth
Petunia Foliar Spray 4-6 ] [4]
regulation
. . Adequate growth
Marigold Foliar Spray 4-6 ) [4]
regulation
] ) Desirable growth
Celosia Foliar Spray 1-2 ) [41[11]
regulation
) ] Desirable growth
Red Salvia Foliar Spray 1-2 ] [4][11]
regulation
Optimum growth
Geranium Foliar Spray <4 control, earlier [12]
flowering
Optimum growth
Coleus Foliar Spray <4 control, earlier [12]
flowering
Greater efficacy
Impatiens Medium Spray - than whole-plant [13]
spray
Greater efficacy
Vinca Medium Spray - than whole-plant [13]
spray
) Effective growth
Calibrachoa Drench 0.5 [11]
control
Effective growth
Scaevola Drench 0.5 [11]
control
) ] 33-42% shorter
Argyranthemum Liner Dip 2,4,8 [14]
stems
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21-67% inhibition
Verbena Liner Dip 2,4,8 of stem [14]
elongation

Table 2: Effects of Uniconazole on Herbaceous Perennials and Other Crops
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. Application . Observed
Plant Species Concentration Reference
Method Effect
Echinacea Foliar Spray 10 - 15 ppm Height control [4]
Gaura Foliar Spray 10 - 15 ppm Height control [4]
Liatris Foliar Spray 10 - 15 ppm Height control [4]
Phlox Foliar Spray 10 - 15 ppm Height control [4]
44% reduction in
Tuberose Foliar Spray 10mg L™ stem height, [14]
earlier flowering
10.02%
) reduction in plant
Ophiopogon ] )
) ) Foliar Spray 7.5 kg/hm 2 height, 101.59% [8]
japonicus . .
increase in tuber
yield
10% shorter
Pyrethrum Foliar Spray 50gL™? stems, 28% [15]
more flowers
Increased root
. mass,
Maize Seed Treatment 50-100 mg/kg ) [16][17]
contributed to
yield
Increased yield
Soybean Foliar Spray 60mg L1 by 11.9%-23.2%  [18]
in dense planting
Half-life in soil:
2.9-3.3 days; in
Wheat - - [19]
plants: 3.8-4.4
days
Table 3: Effects of Uniconazole on Trees
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. Application . Observed
Tree Species Concentration Reference
Method Effect

Inhibition of

Chinese EIm Trunk Injection - growth over 2 [13]
years
Inhibition of

Big Leaf Maple Trunk Injection - growth after 2 [13]
and 4 years
Inhibition of

London Plane Trunk Injection - growth after 2 [13]

and 4 years

Fraser Fir

Root Drench

0.25- 16 mg L2

Reduced leader

and lateral length

Regulatory Status

The regulatory status of uniconazole varies by region:

¢ United States: Uniconazole-P is registered by the Environmental Protection Agency (EPA)

for use in commercial greenhouses, shade houses, and lath houses on a variety of

ornamental plants and certain food crop transplants, including eggplant, pepper, and tomato.

» European Union: Uniconazole is not approved for use as a plant protection product in the

EU.

» Japan: Uniconazole-P is a permitted agricultural chemical, and Maximum Residue Limits

(MRLs) have been established for its use on certain crops.

Conclusion

Uniconazole stands as a significant achievement in the field of plant growth regulation, born

from Sumitomo Chemical's pioneering research in triazole chemistry. Its targeted inhibition of

gibberellin biosynthesis provides an effective tool for managing plant growth across a diverse

range of agricultural and horticultural applications. This technical guide has provided a
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comprehensive overview of its discovery, mechanism of action, experimental validation, and
practical application, serving as a valuable resource for researchers and professionals in the
field. Further research into its broader physiological effects and the development of novel
formulations will continue to shape its role in modern agriculture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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